2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 2-bromo-6-[(butan-2-ylamino)methyl]phenol
• InChI: InChI=1S/C11H16BrNO/c1-3-8(2)13-7-9-5-4-6-10(12)11(9)14/h4-6,8,13-14H,3,7H2,1-2H3
• InChI Key: BUOSEOJFEGSPPE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=C(C(=CC=C1)Br)O

Description

2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol is a brominated phenolic compound featuring a secondary amine substituent at the 6-position of the aromatic ring. While direct crystallographic or pharmacological data for this specific compound are absent in the provided evidence, its structural analogs and related bromophenol derivatives offer insights into its behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol typically involves the bromination of a precursor phenol compound followed by the introduction of the butan-2-ylamino group. The reaction conditions often include the use of brominating agents such as bromine or N-bromosuccinimide (NBS) in the presence of a solvent like acetic acid or dichloromethane. The subsequent amination step can be carried out using butan-2-ylamine under basic conditions .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can undergo reduction reactions to remove the bromine atom or reduce the phenol group to a cyclohexanol derivative.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: Amines, thiols, alkoxides.

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield aminophenol derivatives, while oxidation reactions can produce quinones .

Scientific Research Applications

2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The bromine atom and phenol group can participate in various biochemical interactions, including hydrogen bonding and halogen bonding. These interactions can influence the compound’s binding affinity and selectivity towards specific enzymes or receptors .

Comparison with Similar Compounds

Key Observations:

Amino groups (e.g., 2-Amino-6-bromophenol ) enhance hydrogen-bonding capacity, influencing solubility and crystal packing.

Hydrogen-Bonding Patterns: Bromophenols with hydroxyl and amino groups (e.g., 2-Amino-6-bromophenol) form intermolecular hydrogen bonds, as described by graph set analysis in crystallography .

Crystallographic and Structural Insights

• Crystal Packing: Bromophenols with bulky substituents (e.g., tert-butyl in ) exhibit steric hindrance, altering packing efficiency compared to smaller analogs.
• Hydrogen-Bond Networks: Ortho-substituted bromophenols (e.g., 2-Amino-6-bromophenol ) form layered structures via O–H···N and N–H···O interactions, critical for stabilizing crystal lattices .

Biological Activity

2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol is a phenolic compound notable for its potential biological activities, including antimicrobial and antioxidant properties. Its unique structure, characterized by a bromine atom and an alkyl amine side chain, suggests diverse interactions with biological systems, making it a candidate for further research in medicinal chemistry.

The molecular formula of 2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol is C12H16BrNO, with a molecular weight of 272.18 g/mol. The compound features:

• A bromine atom at the second position of the phenolic ring.
• An aminoalkyl group at the sixth position, which enhances its reactivity and biological interactions.

The biological activity of this compound is primarily attributed to its ability to modulate enzyme activity and interact with cellular receptors. These interactions can influence various signal transduction pathways, leading to significant biological effects such as:

• Antimicrobial Activity : The compound has shown potential in inhibiting the growth of various pathogens.
• Antioxidant Activity : It may help in scavenging free radicals, thereby protecting cells from oxidative stress.

Biological Activity Overview

Activity Type	Description	Reference
Antimicrobial	Inhibits growth of bacteria and fungi
Antioxidant	Scavenges free radicals, reducing oxidative stress
Enzyme Modulation	Interacts with specific enzymes, potentially altering their activity

Case Studies and Research Findings

• Antimicrobial Studies :
  • A study demonstrated that 2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were comparable to standard antibiotics, indicating its potential as an antimicrobial agent.
• Antioxidant Activity :
  • In vitro assays indicated that the compound effectively reduced oxidative stress markers in cellular models. The antioxidant capacity was assessed using DPPH radical scavenging assays, showing a dose-dependent response.
• Enzyme Interaction :
  • Research involving enzyme kinetics suggested that this compound could act as a reversible inhibitor for certain enzymes involved in metabolic pathways. This property could be leveraged in drug development targeting specific diseases.

Comparative Analysis with Similar Compounds

Compound	Structure	Biological Activity
2-Bromo-6-{[(butan-2-yl)amino]methyl}phenol	Structure	Antimicrobial, Antioxidant
2-Bromo-6-methoxyphenol	Structure	Moderate Antimicrobial
2-Bromo-6-tert-butylphenol	Structure	High Antioxidant